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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

perfluorodecyl bromide (CAS No. 307-43-7), a perfluorinated compound with significant

potential in biomedical applications. This document details its core characteristics, synthesis

and purification methodologies, and its emerging role in drug delivery and diagnostic imaging.

Core Chemical and Physical Properties
Perfluorodecyl bromide, also known as 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-

henicosafluorodecane, is a dense, chemically inert liquid. Its high fluorine content imparts

unique properties, making it a valuable component in various advanced formulations.
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Property Value Reference

CAS Number 307-43-7 [1][2][3][4]

Molecular Formula C10BrF21 [1][2]

Molecular Weight 598.98 g/mol [1][2][3]

Melting Point 55 °C [2][4][5]

Boiling Point 185 °C @ 760 mmHg [2][4][5]

Density 1.862 g/mL @ 25 °C [2][3]

Refractive Index 1.294 @ 25 °C [2]

Purity >98% [2][3]

Synthesis and Purification
The synthesis of perfluorodecyl bromide can be achieved through the reaction of a

perfluoroalkyl iodide with bromine. A general industrial process involves the irradiation of the

perfluoroalkyl iodide and bromine with light at elevated temperatures in a transparent reactor. A

key aspect of this process is the continuous removal of the iodine monobromide (IBr)

byproduct, which can be achieved through phase separation due to its poor solubility and

higher density compared to the reactants and product.

General Synthesis Protocol:
Reaction Setup: A light-transmitting reactor equipped with a reflux condenser and a trap for

layer separation is charged with perfluorodecyl iodide (C10F21I).

Reactant Addition: Bromine (Br2) is added to the reactor, typically in a molar ratio of 1:1 to

3:1 with the perfluoroalkyl iodide.

Reaction Conditions: The mixture is heated to a temperature between 120 °C and 180 °C

while being exposed to a light source. The reaction temperature is maintained to ensure

reflux and facilitate the removal of the IBr byproduct.
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Byproduct Removal: The denser IBr layer that separates in the trap is continuously or

periodically removed from the reaction mixture.

Reaction Monitoring and Work-up: The reaction is monitored for the consumption of the

starting material. Upon completion, the reaction mixture is cooled and washed with an

alkaline or reducing agent solution (e.g., sodium hydroxide or sodium bisulfite solution) to

remove any remaining bromine and IBr.

Purification: The crude perfluorodecyl bromide is then purified by rectification (distillation)

to yield the final product.

Synthesis of Perfluorodecyl Bromide Purification

Perfluorodecyl Iodide (C10F21I)

Light-Transmitting Reactor
(120-180 °C, Light Irradiation)

Bromine (Br2)
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Crude Perfluorodecyl Bromide Washing with Alkaline/
Reducing Agent Rectification (Distillation) Pure Perfluorodecyl Bromide
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Synthesis and purification workflow for perfluorodecyl bromide.

For laboratory-scale purification of highly fluorinated compounds like perfluorodecyl bromide,

column chromatography using fluorous reverse phase silica gel has been shown to be an

effective method.[5] This technique separates compounds based on their fluorine content,

allowing for efficient removal of non-fluorinated or less-fluorinated impurities.

Applications in Drug Development
The unique properties of perfluorodecyl bromide, particularly its high density, chemical

inertness, and ability to dissolve and transport gases, make it a promising candidate for various

applications in drug development, primarily in the formulation of nanoemulsions for drug

delivery and as a contrast agent for diagnostic imaging. While many studies focus on its
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shorter-chain analogue, perfluorooctyl bromide (PFOB), the principles and formulation

strategies are directly applicable to perfluorodecyl bromide.

Perfluorocarbon Nanoemulsions for Drug Delivery
Perfluorocarbon nanoemulsions (PFC-NEs) are stable dispersions of nanoscale droplets of

perfluorocarbons in an aqueous medium, stabilized by a surfactant monolayer, typically

composed of phospholipids. These nanoemulsions can be formulated to encapsulate

therapeutic agents, enhancing their stability, and enabling targeted delivery.

General Protocol for PFC-NE Formulation:

A common method for preparing PFC-NEs is through high-energy emulsification techniques

such as high-pressure homogenization or dual centrifugation.[6][7]

Preparation of Phases:

Aqueous Phase: An aqueous buffer (e.g., phosphate-buffered saline) is prepared.

Perfluorocarbon/Surfactant Phase: Perfluorodecyl bromide is mixed with a phospholipid

surfactant (e.g., a mixture of lecithin-derived phospholipids). The therapeutic drug, if

lipophilic, can be incorporated into this phase.

Pre-emulsification: The two phases are combined and subjected to high-shear mixing to form

a coarse pre-emulsion.

Homogenization: The pre-emulsion is then processed through a high-pressure homogenizer

or a dual centrifuge to reduce the droplet size to the nanometer range (typically 100-500

nm).[7] The process parameters (pressure, number of cycles, or centrifugation speed and

time) are optimized to achieve the desired particle size and polydispersity index.

Purification: If an excess of phospholipid is used, liposomal byproducts may form. These can

be removed by centrifugation to yield a purified nanoemulsion.[6]

Sterilization: For in vivo applications, the final nanoemulsion is typically sterilized by filtration

through a 0.22 µm filter.
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General workflow for the formulation of perfluorodecyl bromide nanoemulsions.

Use as a Contrast Agent
Perfluorodecyl bromide's high bromine content makes it radiopaque, allowing it to function as

a contrast agent for X-ray-based imaging modalities like computed tomography (CT).

Furthermore, nanoemulsions formulated with perfluorodecyl bromide can serve as effective

ultrasound contrast agents.[1][2] When injected intravenously, these nanoparticles persist in the

bloodstream for an extended period, enabling blood pool imaging and visualization of

vasculature.[2] The small size of the nanoparticles allows them to extravasate through the

leaky vasculature of tumors, leading to passive targeting and enhanced tumor detection.[1]

Experimental Procedure for Ultrasound Imaging:

Animal Model: An appropriate animal model with the disease of interest (e.g., tumor-bearing

mice) is prepared.

Contrast Agent Administration: The perfluorodecyl bromide nanoemulsion is administered,

typically via intravenous injection. The dosage is determined based on the specific

application and animal model.

Imaging: Ultrasound imaging is performed at various time points post-injection to observe the

distribution and accumulation of the contrast agent in the target tissue. Specific imaging
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modalities, such as power Doppler harmonic imaging, may be used to enhance the signal

from the nanoemulsion.[1]

Image Analysis: The acquired images are analyzed to quantify the enhancement in the

region of interest, providing information on tissue perfusion, vascularity, or receptor targeting

(if the nanoparticles are functionalized with targeting ligands).

Spectroscopic Data
Detailed experimental spectra for perfluorodecyl bromide are not readily available in public

databases. However, based on its structure and the known spectroscopic properties of similar

perfluorinated compounds, the following characteristics can be expected.

13C NMR Spectroscopy
The 13C NMR spectrum of perfluorodecyl bromide is expected to show ten distinct signals

corresponding to the ten carbon atoms in the perfluorinated chain. Due to the strong electron-

withdrawing effect of the fluorine atoms, the chemical shifts of the carbons will be significantly

downfield compared to their hydrocarbon analogues. The carbon atom bonded to bromine (C-

1) will also experience a distinct chemical shift. Strong C-F coupling will lead to complex

splitting patterns for each carbon signal. Proton-decoupled spectra would still show splitting

due to 13C-19F coupling.

19F NMR Spectroscopy
The 19F NMR spectrum is a powerful tool for characterizing perfluorinated compounds. For

perfluorodecyl bromide, nine distinct signals are expected for the nine chemically non-

equivalent fluorine environments along the chain (CF3, and eight different CF2 groups), plus a

signal for the CF2 group attached to the bromine. The chemical shifts will be spread over a

wide range, which is characteristic of 19F NMR. The terminal CF3 group will appear as a triplet,

while the CF2 groups will exhibit complex multiplets due to coupling with neighboring fluorine

atoms. The CF2 group alpha to the bromine atom will have a distinct chemical shift compared

to the other CF2 groups.

Mass Spectrometry
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In electron ionization mass spectrometry (EI-MS), the mass spectrum of perfluorodecyl
bromide would be expected to show a molecular ion peak (M+) corresponding to its molecular

weight. Due to the presence of bromine, a characteristic isotopic pattern for the molecular ion

will be observed, with two peaks of nearly equal intensity separated by two mass units (for 79Br

and 81Br). The fragmentation pattern would likely involve the loss of a bromine atom and

successive losses of CF2 units, leading to a series of fragment ions separated by 50 mass

units (the mass of a CF2 group).

Infrared (IR) Spectroscopy
The IR spectrum of perfluorodecyl bromide will be dominated by strong absorption bands in

the region of 1100-1300 cm-1, which are characteristic of C-F stretching vibrations. The C-Br

stretching vibration is expected to appear at a lower wavenumber, typically in the range of 500-

700 cm-1. The absence of significant C-H stretching bands (around 2800-3000 cm-1) would

confirm the perfluorinated nature of the molecule.

Safety and Handling
Perfluorodecyl bromide is classified as an irritant. It may cause skin irritation, serious eye

irritation, and respiratory irritation. Standard laboratory safety precautions should be followed

when handling this compound, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a

fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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